Cas no 13450-91-4 (Gallium triiodide)

Gallium triiodide (GaI₃) is an inorganic compound composed of gallium and iodine, commonly used as a precursor in chemical vapor deposition (CVD) and other synthetic processes. It exhibits high reactivity, making it valuable for the preparation of gallium-containing materials, including semiconductors and optoelectronic devices. GaI₃ is particularly noted for its role in the synthesis of gallium nitride (GaN) and other III-V compounds. The compound is typically supplied as a moisture-sensitive solid, requiring handling under inert conditions. Its purity and stability under controlled environments make it a reliable choice for advanced material research and thin-film applications in electronics and photonics.
Gallium triiodide structure
Gallium triiodide structure
Product Name:Gallium triiodide
CAS No:13450-91-4
MF:GaI3
MW:450.436416625977
MDL:MFCD00016107
CID:86952
PubChem ID:24866851
Update Time:2025-10-29

Gallium triiodide Chemical and Physical Properties

Names and Identifiers

    • Gallium triiodide
    • Gallium(III) iodide
    • triiodogallane
    • 399116_ALDRICH
    • 429341_ALDRICH
    • ACMC-20akty
    • GaI3
    • galium triiodide
    • gallium iodide
    • Gallium iodide (GaI3)
    • Gallium iodide, GaI3
    • Gallium(III)iodid
    • Gallium(III)-iodid
    • galliun triiodide
    • NSC 94003
    • Triiodogallium
    • gallium(iii) iodide, ultra dry
    • galliumiodide(gai3)
    • GALLIUM(III) IODIDE, 99.99%
    • ultradry,99.999%(metalsbasis)
    • Gallium(III)iodide,anhydrous,99%
    • 13450-91-4
    • MFCD00016107
    • Gallium(III) iodide, 99.99% trace metals basis
    • CS-0166618
    • EINECS 236-611-6
    • Q2613252
    • DTXSID7065467
    • DWRNSCDYNYYYHT-UHFFFAOYSA-K
    • NSC-94003
    • Gallium(III) iodide,99.99%
    • SY061327
    • NSC94003
    • Gallium(III) iodide, anhydrous, 99%
    • Gallium(III) iodide, anhydrous
    • Gallium(III) iodide, anhydrous, powder, 99.999% trace metals basis
    • Zirconium Disulfide (ZrS2)
    • MDL： MFCD00016107
    • Inchi： 1S/Ga.3HI/h;3*1H/q+3;;;/p-3
    • InChI Key： DWRNSCDYNYYYHT-UHFFFAOYSA-K
    • SMILES： I[Ga](I)I

Computed Properties

  • Exact Mass: 449.6376
  • Monoisotopic Mass: 449.639
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Colorless or light yellow odorless powder
  • Density: 4.15 g/mL at 25 °C(lit.)
  • Melting Point: 345 °C (subl.) (lit.)
  • Boiling Point: 346 ºC
  • Flash Point: °C
  • Solubility: Soluble in aromatic solvents.
  • Water Partition Coefficient: Decomposes in water.
  • PSA: 0
  • LogP: 2.27630
  • Sensitiveness: Moisture Sensitive
  • Solubility: Decompose in water
  • Vapor Pressure: No data available

Gallium triiodide Security Information

  • Symbol: GHS05 GHS07 GHS08
  • Signal Word：Danger
  • Hazard Statement： H314-H317-H361
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3260 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 63-34-42/43
  • Safety Instruction： 22-26-27-36/37/39-45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Packing Group：II
  • HazardClass：8
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：Moisture Sensitive. Light Sensitive. Store under Nitrogen. Ambient temperatures.

Gallium triiodide Pricemore >>

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Gallium triiodide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13450-91-4)Gallium triiodide
Order Number:A1208585
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):160.0/634.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13450-91-4)三碘化镓
Order Number:LE27013755
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13450-91-4)Gallium triiodide
A1208585
Purity:99%/99%
Quantity:5g/25g
Price ($):160.0/634.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13450-91-4)三碘化镓
LE27013755
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email